(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It may include starting materials, reaction conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It may include identifying the products of the reaction, the conditions under which the reaction occurs, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability .Scientific Research Applications
Formation of Metal Complexes
The compound can act as a versatile ligand for the formation of metal complexes . Ligands are ions or molecules that bind to central atoms to form coordination compounds. In this case, “(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine” can bind to metal ions to form various metal complexes. These complexes can have a wide range of applications in areas like catalysis, materials science, and medicine.
Synthesis of Chiral Tropocoronands
This compound can be used in the synthesis of chiral tropocoronands . Tropocoronands are a type of crown ether that can selectively bind certain ions. The chiral version of these compounds, which can be synthesized using “(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine”, can have potential utility in asymmetric catalysis. Asymmetric catalysis is a process that can produce chiral, or “handed,” molecules, which are important in many biological systems.
Drug Development
“(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine” can potentially be used in drug development. The unique properties of this compound could allow it to interact with biological systems in specific ways, leading to potential therapeutic effects. However, more research would be needed to fully explore this application.
Catalyst Synthesis
The compound can also be used in the synthesis of catalysts. Catalysts are substances that increase the rate of chemical reactions without being consumed in the reaction themselves. The unique properties of “(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine” could potentially make it useful in the creation of new and more efficient catalysts.
Synthesis of Chiral Ligands
“(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine” can be used in the synthesis of chiral ligands . Chiral ligands are a type of ligand that has a non-superimposable mirror image. These ligands are often used in asymmetric catalysis to create chiral molecules.
Research Use
As a research chemical, “(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine” can be used in a variety of scientific experiments. Its unique properties can make it a valuable tool in advancing various fields of study.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22FN/c1-2-3-6-9-13-11-8-5-4-7-10(11)12/h10-11,13H,2-9H2,1H3/t10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHRRSKSZZSXQS-GHMZBOCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC1CCCCC1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCN[C@@H]1CCCC[C@H]1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-2-fluoro-N-pentylcyclohexan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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